Cas no 1111108-43-0 (5-(4-methoxy-3-methylphenyl)-1H-pyrimidin-2-one)
1111108-43-0 structure
Product Name:5-(4-methoxy-3-methylphenyl)-1H-pyrimidin-2-one
CAS No:1111108-43-0
MF:C12H12N2O2
MW:216.235882759094
MDL:MFCD11876846
CID:2606680
PubChem ID:52984074
Update Time:2025-04-21
5-(4-methoxy-3-methylphenyl)-1H-pyrimidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 5-(4-methoxy-3-methylphenyl)-1H-pyrimidin-2-one
- 5-(4-Methoxy-3-methylphenyl)pyrimidin-2(1H)-one
- MFCD11876846
- 2-Hydroxy-5-(4-methoxy-3-methylphenyl)pyrimidine, 95%
- 2-HYDROXY-5-(4-METHOXY-3-METHYLPHENYL)PYRIMIDINE
- 1111108-43-0
- DTXSID10680837
- 5-(4-Methoxy-3-methylphenyl)pyrimidin-2-ol
-
- MDL: MFCD11876846
- Inchi: 1S/C12H12N2O2/c1-8-5-9(3-4-11(8)16-2)10-6-13-12(15)14-7-10/h3-7H,1-2H3,(H,13,14,15)
- InChI Key: WHWSJOLTGPOFKT-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=C(C2C=NC(NC=2)=O)C=C1C
Computed Properties
- Exact Mass: 216.089877630Da
- Monoisotopic Mass: 216.089877630Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 50.7Ų
5-(4-methoxy-3-methylphenyl)-1H-pyrimidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB322823-5 g |
2-Hydroxy-5-(4-methoxy-3-methylphenyl)pyrimidine, 95%; . |
1111108-43-0 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB322823-5g |
2-Hydroxy-5-(4-methoxy-3-methylphenyl)pyrimidine, 95%; . |
1111108-43-0 | 95% | 5g |
€1159.00 | 2025-04-22 |
5-(4-methoxy-3-methylphenyl)-1H-pyrimidin-2-one Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Pavel Karásek,Jakub Grym,Michal Roth,Josef Planeta,František Foret Lab Chip, 2015,15, 311-318
1111108-43-0 (5-(4-methoxy-3-methylphenyl)-1H-pyrimidin-2-one) Related Products
- 1111103-66-2(5-(3,4-dimethoxyphenyl)-1H-pyrimidin-2-one)
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- 1111103-56-0(5-(2,5-dimethoxyphenyl)-1H-pyrimidin-2-one)
- 1111103-72-0(5-(2-methoxy-5-methylphenyl)-1H-pyrimidin-2-one)
- 1111103-80-0(5-(2,4-dimethoxyphenyl)-1H-pyrimidin-2-one)
- 1111104-21-2(5-(2-hydroxyphenyl)-1H-pyrimidin-2-one)
- 35071-04-6(6-amino-5-(4-methoxyphenyl)-1h-pyrimidin-2-one)
- 1111103-91-3(5-[4-(trifluoromethoxy)phenyl]-1H-pyrimidin-2-one)
- 1111104-15-4(5-(3-hydroxyphenyl)-1H-pyrimidin-2-one)
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